Cas no 2050-73-9 (Naphthalene,1,7-dichloro-)

• Product Name: Naphthalene,1,7-dichloro-
• CAS No: 2050-73-9
• MF: C₁₀H₆Cl₂
• MW: 197.06064081192
• CID: 288991
• PubChem ID: 16310
• Update Time: 2025-10-19

Naphthalene,1,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,7-dichloro-
• 1,7-dichloronaphthalene
• DTXSID5062138
• Naphthalene, 1,7-dichloro-
• 1,7-dichloro-naphthalene
• AKOS024437891
• 1,7-Dichlor-naphthalin
• EINECS 218-099-6
• SCHEMBL6561452
• 2050-73-9
• VQBIYCQGHAHVPN-UHFFFAOYSA-N
• ZBF5WVL8ES
• UNII-ZBF5WVL8ES
• NS00026657

• Inchi： 1S/C10H6Cl2/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h1-6H
• InChI Key： VQBIYCQGHAHVPN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC=C(C=C21)Cl

Computed Properties

• Exact Mass: 195.98478
• Monoisotopic Mass: 195.984656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.2611
• Melting Point: 63.5°C
• Boiling Point: 302.76°C (rough estimate)
• Flash Point: 132.1°C
• Refractive Index: 1.6092
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on Naphthalene,1,7-dichloro-

1,7-Dichloronaphthalene (CAS No. 2050-73-9): An Overview of Its Properties, Applications, and Recent Research

1,7-Dichloronaphthalene (CAS No. 2050-73-9) is a chlorinated derivative of naphthalene, a bicyclic aromatic hydrocarbon. This compound is characterized by its distinct molecular structure, which includes two chlorine atoms attached to the 1 and 7 positions of the naphthalene ring. The unique chemical properties of 1,7-dichloronaphthalene make it a valuable compound in various scientific and industrial applications.

The molecular formula of 1,7-dichloronaphthalene is C₁₀H₆Cl₂, and its molecular weight is approximately 185.06 g/mol. The compound is typically a white to light yellow crystalline solid at room temperature and has a characteristic odor. It is insoluble in water but readily dissolves in organic solvents such as benzene, toluene, and chloroform.

In terms of physical properties, 1,7-dichloronaphthalene has a melting point of around 64-66°C and a boiling point of approximately 290°C. Its density is about 1.34 g/cm³ at 20°C. These properties make it suitable for use in various chemical processes and as an intermediate in the synthesis of other compounds.

1,7-Dichloronaphthalene has been the subject of extensive research due to its potential applications in materials science, pharmaceuticals, and environmental studies. Recent studies have explored its use as a precursor in the synthesis of advanced materials with unique electronic and optical properties. For instance, researchers have investigated the incorporation of 1,7-dichloronaphthalene into polymer matrices to enhance their thermal stability and mechanical strength.

In the pharmaceutical industry, 1,7-dichloronaphthalene has shown promise as an intermediate in the synthesis of certain drugs. Its ability to undergo selective chemical reactions makes it a valuable building block for the development of novel therapeutic agents. Recent research has focused on optimizing synthetic routes to improve the yield and purity of these compounds, thereby reducing production costs and enhancing their commercial viability.

The environmental impact of 1,7-dichloronaphthalene has also been a topic of interest. Studies have examined its biodegradability and potential for accumulation in ecosystems. While it is generally considered stable under normal environmental conditions, efforts are ongoing to develop methods for its safe disposal and treatment to minimize any adverse effects on the environment.

In addition to its practical applications, 1,7-dichloronaphthalene serves as an important model compound in theoretical chemistry. Computational studies have provided insights into its electronic structure and reactivity patterns, contributing to our understanding of aromatic substitution reactions and halogenation processes.

The safety profile of 1,7-dichloronaphthalene is an important consideration for both industrial use and research applications. While it is not classified as a hazardous substance under most regulatory frameworks, proper handling and storage practices are recommended to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for chemical handling.

In conclusion, 1,7-dichloronaphthalene (CAS No. 2050-73-9) is a versatile compound with a wide range of applications in chemistry and related fields. Its unique chemical properties make it an essential component in various industrial processes and research endeavors. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.